Cas no 82097-50-5 (Triasulfuron)

• Product Name: Triasulfuron
• CAS No: 82097-50-5
• MF: C₁₄H₁₆ClN₅O₅S
• MW: 401.825340270996
• MDL: MFCD00145436
• CID: 60403
• PubChem ID: 329754511
• Update Time: 2025-10-23

Triasulfuron Chemical and Physical Properties

Names and Identifiers

• Triasulfuron
• AMBER(R)
• 2-(2-chloroethoxy)-n-(((4-methoxy-6-methyl-1,3,5-triazin-2-yl)amino)carbonyl)benzenesulfonamide
• 1-[2-(2-CHLOROETHOXY)PHENYLSULFONYL]-3-(4-METHOXY-6-METHYL)-(1,3,5-TRIAZIN-2-YL)UREA
• LOGRAN
• LOGRAN(R)
• Herbicide Safener Benoxacor
• cga-131036
• N-(6-methoxy-4-methyl-1,3,5-triazin-2-yl-aminocarbonyl)-2-(2-chloroethoxy)-benzenesulfonamide
• 1-[2-(2-chloroethoxy)phenyl]sulfonyl-3-(4-methoxy-6-methyl-1,3,5-triazin-2-yl)urea
• Triasulfuron Solution
• 1-[2-(2-chloroethoxy)phenylsulfonyl]-3-(4-methoxy-6-methyl-1,3,5-triazin-2-yl)urea
• 2-(2-chloroethoxy)-N-[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)carbamoyl]benzene-1-sulfonamide
• 2-(2-chloroethoxy)-N-[[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)amino]carbonyl]benzenesulfonamide
• CGA-1310
• 2-(2-Chloroethoxy)-N-[[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)amino]carbonyl]benzenesulfonamide (ACI)
• Amber
• Amber (insecticide)
• CGA 131036

• MDL： MFCD00145436
• Inchi： 1S/C14H16ClN5O5S/c1-9-16-12(19-14(17-9)24-2)18-13(21)20-26(22,23)11-6-4-3-5-10(11)25-8-7-15/h3-6H,7-8H2,1-2H3,(H2,16,17,18,19,20,21)
• InChI Key： XOPFESVZMSQIKC-UHFFFAOYSA-N
• SMILES： O=C(NS(C1C(OCCCl)=CC=CC=1)(=O)=O)NC1N=C(C)N=C(OC)N=1
• BRN： 7151883

Computed Properties

• Exact Mass: 401.05600
• Monoisotopic Mass: 401.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141A^2

Experimental Properties

• Color/Form: white
• Density: 1.5218 (rough estimate)
• Melting Point: 178 ºC
• Refractive Index: 1.5630 (estimate)
• PSA: 140.78000
• LogP: 2.86130

Triasulfuron Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： S60-S61
• RTECS：DB1554000
• Hazardous Material Identification：
• Toxicity：LD50 in rats (mg/kg): >5000 orally; >2000 dermally; LC50 (4 hr) in rats: >5185 mg/m3 by inhalation (Amrein, Gerber)
• Storage Condition：Store at room temperature
• Risk Phrases：R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Triasulfuron

Professional Introduction to Triasulfuron (CAS No. 82097-50-5)

Triasulfuron, identified by its Chemical Abstracts Service (CAS) number 82097-50-5, is a highly specialized compound that has garnered significant attention in the field of agrochemical research and development. As a member of the sulfonylurea class of herbicides, Triasulfuron is renowned for its potent and selective action against a broad spectrum of broadleaf weeds, making it an invaluable tool for modern agricultural practices. This introduction delves into the chemical properties, mechanism of action, recent advancements in research, and potential applications of Triasulfuron, highlighting its significance in contemporary agricultural science.

The chemical structure of Triasulfuron (CAS No. 82097-50-5) consists of a sulfonylurea moiety attached to a triazine ring system. This unique configuration contributes to its high efficacy in inhibiting plant growth by targeting specific enzymes involved in acetolactate synthase (ALS), which is crucial for the synthesis of essential amino acids in plants. The selectivity of Triasulfuron is particularly noteworthy, as it allows for effective weed control without harming crops, thereby minimizing environmental impact and ensuring sustainable agricultural productivity.

In recent years, researchers have been exploring novel applications of Triasulfuron beyond traditional herbicidal uses. Studies have demonstrated its potential as a growth regulator in certain plant species, where it can modulate developmental processes without posing significant risks to the host plants. This dual functionality has opened up new avenues for integrating Triasulfuron into integrated pest management systems, offering a more holistic approach to crop protection.

One of the most compelling aspects of Triasulfuron is its role in enhancing crop yield and quality. By effectively controlling weed competition, Triasulfuron allows crops to access more sunlight, water, and nutrients, leading to improved growth and higher yields. Furthermore, its minimal residual effects on soil make it an environmentally friendly option for long-term agricultural use. Recent field trials have shown that the application of Triasulfuron can significantly increase the marketable quality of fruits and vegetables by reducing blemishes and improving overall appearance.

The mechanism of action of Triasulfuron (CAS No. 82097-50-5) involves the inhibition of acetolactate synthase (ALS), an enzyme critical for the biosynthesis of branched-chain amino acids in plants. By binding to the active site of ALS, Triasulfuron disrupts the production of these essential amino acids, leading to a cascade of metabolic disruptions that ultimately result in weed death. This targeted approach ensures that crops remain unaffected, as they possess different ALS enzymes that are not inhibited by Triasulfuron.

Recent advancements in biotechnology have enabled researchers to develop formulations of Triasulfuron that enhance its solubility and stability, making it more effective and easier to apply in diverse environmental conditions. These innovations have expanded the range of crops suitable for treatment with Triasulfuron, further solidifying its position as a cornerstone herbicide in modern agriculture.

The environmental impact of using Triasulfuron has been a subject of extensive research and debate. Studies have shown that when used according to label instructions, Triasulfuron poses minimal risk to non-target organisms and does not accumulate significantly in soil or water systems. However, ongoing research is focused on developing even more sustainable formulations that further reduce environmental footprints while maintaining efficacy.

In conclusion, Triasulfuron (CAS No. 82097-50-5) represents a significant advancement in agrochemical technology, offering effective weed control with high selectivity and minimal environmental impact. Its versatility as both a herbicide and growth regulator makes it a valuable asset in modern agricultural systems. As research continues to uncover new applications and improve formulations, the role of Triasulfuron is expected to grow even further, contributing to sustainable food production and environmental stewardship.